Cas no 107990-93-2 (ISF 2715 (9CI))

ISF 2715 (9CI) structure
ISF 2715 (9CI) structure
Product Name:ISF 2715 (9CI)
CAS No:107990-93-2
MF:C34H52O6
MW:556.773091316223
CID:160397
PubChem ID:3086526
Update Time:2025-04-19

ISF 2715 (9CI) Chemical and Physical Properties

Names and Identifiers

    • ISF 2715 (9CI)
    • Isf-2715
    • AC1MJ6CM
    • ISF 2715
    • (2S,6aR,12aS)-10-(4-hydroxy-4-oxobutanoyl)oxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
    • (2S,6aR,12aS)-10-(3-carboxypropanoyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
    • 107990-93-2
    • Inchi: 1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21?,22?,23?,25?,30?,31-,32-,33+,34?/m0/s1
    • InChI Key: VRFVGZRKFFTPCG-OZCBSENFSA-N
    • SMILES: O(C(CCC(=O)O)=O)C1CC[C@@]2(C)C(C1(C)C)CCC1(C)C2=CCC2C3C[C@](C(=O)O)(C)CCC3(C)CC[C@@]12C

Computed Properties

  • Exact Mass: 556.37638937g/mol
  • Monoisotopic Mass: 556.37638937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 101Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited